1-(4-Ethylphenyl)-3-(4-pyridin-4-yloxyphenyl)urea
1-(4-Ethylphenyl)-3-(4-pyridin-4-yloxyphenyl)urea
AFG206 is the novel first-generation "type II" FLT3 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
630122-37-1
VCID:
VC0548018
InChI:
InChI=1S/C20H19N3O2/c1-2-15-3-5-16(6-4-15)22-20(24)23-17-7-9-18(10-8-17)25-19-11-13-21-14-12-19/h3-14H,2H2,1H3,(H2,22,23,24)
SMILES:
CCC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)OC3=CC=NC=C3
Molecular Formula:
C20H19N3O2
Molecular Weight:
333.4 g/mol
1-(4-Ethylphenyl)-3-(4-pyridin-4-yloxyphenyl)urea
CAS No.: 630122-37-1
Inhibitors
VCID: VC0548018
Molecular Formula: C20H19N3O2
Molecular Weight: 333.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 630122-37-1 |
|---|---|
| Product Name | 1-(4-Ethylphenyl)-3-(4-pyridin-4-yloxyphenyl)urea |
| Molecular Formula | C20H19N3O2 |
| Molecular Weight | 333.4 g/mol |
| IUPAC Name | 1-(4-ethylphenyl)-3-(4-pyridin-4-yloxyphenyl)urea |
| Standard InChI | InChI=1S/C20H19N3O2/c1-2-15-3-5-16(6-4-15)22-20(24)23-17-7-9-18(10-8-17)25-19-11-13-21-14-12-19/h3-14H,2H2,1H3,(H2,22,23,24) |
| Standard InChIKey | UUJSPHQATNSVLQ-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)OC3=CC=NC=C3 |
| Canonical SMILES | CCC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)OC3=CC=NC=C3 |
| Appearance | Solid powder |
| Description | AFG206 is the novel first-generation "type II" FLT3 inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >5 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AFG206; AFG 206; AFG-206. |
| Reference | 1: Ellen Weisberg, Johannes Roesel, Pascal Furet, Guido Bold, Patricia Imbach, Andreas Flörsheimer, Georgio Caravatti, Jingrui Jiang, Paul Manley, Arghya Ray, James D. Griffin. Antileukemic Effects of Novel First- and Second-Generation FLT3 Inhibitors: Structure-Affinity Comparison. Genes Cancer. 2010 October; 1(10): 1021–1032. doi: 10.1177/1947601910396505 PMCID: PMC3092267 |
| PubChem Compound | 10088189 |
| Last Modified | Nov 11 2021 |
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